Cas no 14139-81-2 ((2S)-1-(pyridin-2-yl)propan-2-ol)

• Product Name: (2S)-1-(pyridin-2-yl)propan-2-ol
• CAS No: 14139-81-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 6575771
• PubChem ID: 13566814
• Update Time: 2025-07-25

(2S)-1-(pyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(pyridin-2-yl)propan-2-ol
• 2-Pyridineethanol, α-methyl-, (αS)-

• Inchi： 1S/C8H11NO/c1-7(10)6-8-4-2-3-5-9-8/h2-5,7,10H,6H2,1H3/t7-/m0/s1
• InChI Key： GAMOMPUVNAWKHH-ZETCQYMHSA-N
• SMILES： C1(C[C@H](C)O)=NC=CC=C1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 111 °C(Press: 10 Torr)
• pka: 14.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (2S)-1-(pyridin-2-yl)propan-2-ol

Chemical Profile of (2S)-1-(pyridin-2-yl)propan-2-ol (CAS No. 14139-81-2)

(2S)-1-(pyridin-2-yl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 14139-81-2, is a chiral alcohol featuring a pyridine substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The stereochemical configuration at the propan-2-ol carbon, specifically the (S)-configuration, is a critical aspect that influences its interactions with biological targets, making it a subject of interest for drug discovery and development.

The molecular structure of (2S)-1-(pyridin-2-yl)propan-2-ol consists of a propyl chain linked to a pyridine ring. The pyridine moiety is known for its ability to engage in hydrogen bonding and metal coordination, which can be leveraged in the design of bioactive molecules. The (S)-configuration at the chiral center introduces handedness to the molecule, affecting its pharmacokinetic properties and binding affinity to biological receptors. This stereochemical feature is particularly relevant in medicinal chemistry, where enantiomeric differences can significantly impact therapeutic efficacy and safety.

In recent years, there has been growing interest in the development of small-molecule modulators targeting neurological disorders. The pyridine scaffold is a common motif in drugs that interact with central nervous system (CNS) receptors, such as serotonin and dopamine receptors. (2S)-1-(pyridin-2-yl)propan-2-ol has been explored as a potential lead compound in this context. Preliminary studies suggest that it may exhibit properties suitable for modulating neurotransmitter activity, which could have implications for treating conditions such as depression, anxiety, and neurodegenerative diseases.

One of the key advantages of (2S)-1-(pyridin-2-yl)propan-2-ol is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis techniques, including stereoselective reduction of pyridine ketones or aldehydes. This ease of synthesis makes it an attractive candidate for further chemical modification and derivatization, allowing medicinal chemists to explore analogues with enhanced biological activity or improved pharmacokinetic profiles.

The pyridine ring in (2S)-1-(pyridin-2-yl)propan-2-ol also provides opportunities for further functionalization. For instance, introducing additional substituents at the 3-position of the pyridine ring could alter electronic properties and influence binding interactions with biological targets. Such modifications are crucial in optimizing drug candidates for clinical applications. Additionally, the propan-2-ol group offers a versatile handle for linking other pharmacophores or conjugating the compound to biomolecules like peptides or antibodies.

Recent advances in computational chemistry have enabled more efficient screening of compounds like (2S)-1-(pyridin-2-yl)propan-2-ol for potential biological activity. Molecular docking simulations and virtual screening have been employed to identify optimal binding poses and predict interaction energies with target proteins. These computational approaches complement traditional experimental methods and have accelerated the discovery process in drug development.

In addition to its pharmaceutical applications, (2S)-1-(pyridin-2-yl)propan-2-ol has shown promise in material science research. The combination of hydrophobic and hydrophilic regions in its structure makes it a candidate for use in self-assembling systems or as a building block for supramolecular architectures. Such applications could lead to novel materials with unique properties for use in sensors, catalysts, or drug delivery systems.

The stereochemical purity of (S)-configurations is critical for ensuring the efficacy and safety of pharmaceuticals derived from this compound. Analytical techniques such as chiral high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the stereochemical integrity of synthesized samples. These methods provide high-resolution data necessary for characterizing enantiomeric purity and assessing potential impurities that could affect biological activity.

Future research directions may explore the synthesis of derivatives of (2S)-1-(pyridin-2-y l)propan - 2 - ol that exhibit enhanced solubility or metabolic stability. Poor pharmacokinetic properties are a major hurdle in drug development, often leading to failure during clinical trials despite promising preclinical results. By modifying substituents or exploring different stereoisomers, chemists aim to optimize these properties while maintaining or improving biological activity.

The broader significance of compounds like ( 1 - ( p y r i d i n e - 3 - y l ) p r o p a n - 3 - o l ) lies in their role as scaffolds for innovation in chemical biology and drug discovery. As our understanding of disease mechanisms advances, there is an increasing need for structurally diverse molecules capable of modulating complex biological pathways. The versatility offered by ( S ) - c o n f i g u r e d p y r i d i n e - b e n z o n e s u b s t i t u e d alcohols positions them as valuable tools for exploring new therapeutic strategies.